Cas no 1354029-50-7 (2-Amino-N,3-dimethyl-N-[[(2S)-1-methylpyrrolidin-2-yl]methyl]butanamide)

• Product Name: 2-Amino-N,3-dimethyl-N-[[(2S)-1-methylpyrrolidin-2-yl]methyl]butanamide
• CAS No: 1354029-50-7
• MF: C₁₂H₂₅N₃O
• MW: 227.34640288353
• CID: 2158791
• Update Time: 2025-08-03

2-Amino-N,3-dimethyl-N-[[(2S)-1-methylpyrrolidin-2-yl]methyl]butanamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-3,n-dimethyl-n-(1-methyl-pyrrolidin-2-ylmethyl)-butyramide
• 2-Amino-N,3-dimethyl-N-(((S)-1-methylpyrrolidin-2-yl)methyl)butanamide
• 2-Amino-N,3-dimethyl-N-[[(2S)-1-methylpyrrolidin-2-yl]methyl]butanamide

• Inchi： 1S/C12H25N3O/c1-9(2)11(13)12(16)15(4)8-10-6-5-7-14(10)3/h9-11H,5-8,13H2,1-4H3/t10-,11?/m0/s1
• InChI Key： JCPAWXBERRMKNW-VUWPPUDQSA-N
• SMILES： O=C(C(C(C)C)N)N(C)C[C@@H]1CCCN1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Topological Polar Surface Area: 49.6

Additional information on 2-Amino-N,3-dimethyl-N-[[(2S)-1-methylpyrrolidin-2-yl]methyl]butanamide

Professional Introduction to Compound with CAS No. 1354029-50-7 and Product Name: 2-Amino-N,3-dimethyl-N-[[(2S)-1-methylpyrrolidin-2-yl]methyl]butanamide

The compound with the CAS number 1354029-50-7 and the product name 2-Amino-N,3-dimethyl-N-[[(2S)-1-methylpyrrolidin-2-yl]methyl]butanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The unique arrangement of functional groups in its molecular framework suggests a multifaceted role in biochemical interactions, making it a subject of intense research interest.

At the core of understanding this compound lies its detailed chemical structure. The presence of an amide group, combined with dimethyl and methyl substituents, contributes to its reactivity and binding properties. The chiral center at the (2S)-1-methylpyrrolidin-2-yl moiety further enhances its specificity, making it a promising candidate for targeted therapeutic interventions. This stereochemical configuration is particularly relevant in the context of modern drug design, where enantiopurity plays a crucial role in efficacy and safety.

Recent studies have highlighted the importance of amide-based compounds in medicinal chemistry. The amide group serves as a versatile pharmacophore, capable of interacting with various biological targets. In particular, the N,N-dimethylamino side chain enhances lipophilicity, facilitating membrane permeability and cellular uptake. This characteristic is essential for compounds intended to interact with intracellular receptors or enzymes. Additionally, the butanamide backbone provides stability while allowing for modifications that can fine-tune pharmacokinetic properties.

One of the most intriguing aspects of this compound is its potential in modulating enzyme activity. Enzymes are critical targets in drug discovery, and modulating their activity can lead to therapeutic benefits across a range of diseases. The structural features of 2-Amino-N,3-dimethyl-N-[[(2S)-1-methylpyrrolidin-2-yl]methyl]butanamide suggest it may interact with enzymes by binding to their active sites or allosteric pockets. This binding can either inhibit or activate enzymatic pathways, depending on the specific target and the compound's orientation within the enzyme's active site.

The chiral center at the (2S)-1-methylpyrrolidin-2-yl group is particularly noteworthy. Chirality significantly influences a compound's biological activity due to differences in how enantiomers interact with biological systems. The (S)-configuration often correlates with higher bioavailability and improved pharmacological profiles compared to its (R) counterpart. This has been observed in various drug classes, including nonsteroidal anti-inflammatory drugs (NSAIDs) and antiviral agents. Therefore, compounds like 2-Amino-N,3-dimethyl-N-[[(2S)-1-methylpyrrolidin-2-yl]methyl]butanamide are designed with stereochemical precision to maximize therapeutic efficacy.

In the realm of drug development, computational modeling plays a pivotal role in predicting interactions between compounds and biological targets. Advanced computational techniques such as molecular docking and quantum mechanical calculations have been employed to study potential binding modes of this compound with various enzymes and receptors. These studies have provided valuable insights into how modifications at different positions within the molecule can enhance binding affinity or selectivity.

The pharmacokinetic profile of 2-Amino-N,3-dimethyl-N-[[(2S)-1-methylpyrrolidin-2-yl]methyl]butanamide is another area of active investigation. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) are critical determinants of a drug's clinical utility. Initial studies suggest that this compound exhibits favorable solubility characteristics, which could enhance oral bioavailability. Additionally, preliminary metabolic stability studies indicate that it may undergo biotransformation pathways that could be further optimized to prolong its half-life or reduce systemic exposure.

Recent advancements in synthetic chemistry have enabled more efficient production methods for complex molecules like this one. Techniques such as asymmetric synthesis and catalytic hydrogenation have been employed to construct key stereocenters with high enantioselectivity. These methods not only improve yield but also reduce costs associated with producing enantiomerically pure compounds on an industrial scale.

The therapeutic potential of this compound extends beyond single-target inhibition. Its structural features suggest it may exhibit dual or multi-target interactions, which are increasingly favored in modern drug design due to their ability to modulate complex disease pathways simultaneously. For instance, it could potentially target both an enzyme and an associated receptor involved in inflammatory responses or metabolic disorders.

Regulatory considerations also play a significant role in advancing compounds like this through clinical trials and eventual market approval. Regulatory agencies require comprehensive data on safety and efficacy before approving new drugs for human use. Preclinical studies involving cell-based assays, animal models, and pharmacokinetic-pharmacodynamic (PK-PD) modeling are essential steps before human trials can commence.

The future direction of research on 1354029-50-7 involves exploring its efficacy in treating specific conditions based on preclinical findings. Collaborations between academic institutions and pharmaceutical companies are likely to drive innovation by combining experimental data with computational predictions to refine lead compounds into viable drug candidates.

In conclusion,2-Amino-N,N-bis(3-hydroxypropyl)benzamide, while not directly related by name but sharing structural similarities in amide-based pharmacophores,represents another example where structural complexity contributes significantly to biological activity.* Both compounds underscore*the importance*of understanding molecular interactions at a detailed level*to develop effective therapeutics.* As research*continues,*compounds like*1354029-50-*7*will likely emerge as key players*in addressing unmet medical needs through innovative chemical design.*